Cas no 96990-19-1 (Momordin IIc)

• Product Name: Momordin IIc
• CAS No: 96990-19-1
• MF: C₄₇H₇₄O₁₈
• MW: 927.07967710495
• CID: 1987976
• PubChem ID: 14162557
• Update Time: 2024-10-25

Momordin IIc Chemical and Physical Properties

Names and Identifiers

• 1-O-[(5xi,9xi,18alpha)-28-oxo-3-{[3-O-(beta-D-xylopyranosyl)-beta-D-glucopyranuronosyl]oxy}olean-12-en-28-yl]-beta-D-glucopyranose
• LogP
• Momordin IIc
• Momordin II
• (3β)-28-(β-D-Glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-β-D-xylopyranosyl-β-D-glucopyranosiduronic acid (ACI)
• D
• Oleanane, β-D-glucopyranosiduronic acid deriv. (ZCI)
• Quinoside D
• (+)-Momordin IIc
• CS-0134797
• AKOS040763729
• HY-N7615
• MS-31731
• (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
• DTXSID001317987
• 96990-19-1
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 3-O-beta-D-xylopyranosyl-
• 95851-41-5
• 3-O-XYLYL(1-3)GLUCOSIDURONIC ACID-OLEANOLIC ACID-28-O-GLUCOSIDE
• D85149
• (2S,3S,4S,5R,6R)-6-[[(6aR,6bS,8aS,12aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
• CHEBI:185498

• Inchi： 1S/C47H74O18/c1-42(2)14-16-47(41(59)65-39-32(54)30(52)29(51)24(19-48)61-39)17-15-45(6)21(22(47)18-42)8-9-26-44(5)12-11-27(43(3,4)25(44)10-13-46(26,45)7)62-40-34(56)35(33(55)36(64-40)37(57)58)63-38-31(53)28(50)23(49)20-60-38/h8,22-36,38-40,48-56H,9-20H2,1-7H3,(H,57,58)/t22-,23+,24+,25-,26+,27-,28-,29+,30-,31+,32+,33-,34+,35-,36-,38-,39-,40+,44-,45+,46+,47-/m0/s1
• InChI Key： BAJBCZHVQXVBMJ-BJEVZSKZSA-N
• SMILES： C([C@]12CCC(C)(C)C[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5O[C@H](C(=O)O)[C@@H](O)[C@H](O[C@@H]6OC[C@@H](O)[C@H](O)[C@H]6O)[C@H]5O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 926.48751551 g/mol
• Monoisotopic Mass: 926.48751551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 9
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 292
• Molecular Weight: 927.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins